N-[(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide

Specification

• Molecular Formula: C11H17ClN2O2
• Molecular Weight: 244.72 g/mol
• IUPAC Name: N-[(3R)-1-(2-chloroacetyl)pyrrolidin-3-yl]-N-cyclopropylacetamide
• Standard InChI: InChI=1S/C11H17ClN2O2/c1-8(15)14(9-2-3-9)10-4-5-13(7-10)11(16)6-12/h9-10H,2-7H2,1H3/t10-/m1/s1
• Standard InChI Key: CGQTXZQZCLDICM-SNVBAGLBSA-N
• Isomeric SMILES: CC(=O)N([C@@H]1CCN(C1)C(=O)CCl)C2CC2
• SMILES: CC(=O)N(C1CC1)C2CCN(C2)C(=O)CCl
• Canonical SMILES: CC(=O)N(C1CC1)C2CCN(C2)C(=O)CCl

Introduction

N-[(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide is a chemical compound with the molecular formula C11H17ClN2O2 and a molecular weight of 244.72 g/mol. This compound is identified by the PubChem CID 66567497 and has several synonyms, including (R)-N-(1-(2-Chloroacetyl)pyrrolidin-3-yl)-N-cyclopropylacetamide and DB-231081.

Synthesis and Applications

While specific synthesis methods for N-[(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide are not detailed in the available literature, compounds with similar structures often involve reactions between amines and acyl chlorides. The applications of this compound are not well-documented, but it may be used as an intermediate in pharmaceutical synthesis or as a research chemical.

Safety and Handling

Given the lack of specific safety data for N-[(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-N-cyclopropyl-acetamide, handling should follow general guidelines for organic compounds. This includes wearing protective gear and working in well-ventilated areas. For compounds with similar structures, such as 2-chloro-N-cyclopropylacetamide, hazards include acute toxicity, skin irritation, and eye irritation.